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Compound of Interest

Compound Name: AMP-90

Cat. No.: B1168582

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for
AMP-90, a versatile amino alcohol utilized in various industrial and laboratory applications. The
following sections detail its physicochemical properties, toxicological data, and essential safety
measures to ensure its proper and safe use in a professional setting.

Quantitative Safety and Physicochemical Data

The following table summarizes the key quantitative data for AMP-90, primarily composed of 2-
Amino-2-methyl-1-propanol. These values have been compiled from various safety data sheets
for easy reference and comparison.
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Property Value Method/Conditions
1% aqueous solution at

pH 11.3
25°C[1]

Melting Point/Range -11°C

Freezing Point -11°C[2]

Boiling Point 165°C (lit)[3]

Flash Point 83°C (182°F) Tag Closed Cup[4]

87°C (188°F)

Pensky-Martens Closed Cup[4]

172°F [5]

Vapor Pressure 0.08 mm Hg / 10.4 Pascal at 20°C[4]

~319 hPa at 82°C[2]

Specific Gravity 0.949 at 25/25°C[2]

0.942 at 25/25°C[4]

Density 0.934 g/mL at 25°C (lit.)[3]

Viscosity 119 mPa-s at 25°C[2]

147 cP at 25°C[4]

Surface Tension ~58 mN/m 10% aqueous solution[2]
Partition Coefficient log Pow: -0.63 al 20°C, OECD Test Guidefine

107 or Equivalent[1]

Acute Oral Toxicity

LD50 (Rat, male): 2,900
mg/kg[1]

LD50 (Rat): 2.9 g/kg[4]

Hazard Identification and Classification

AMP-90 is classified as a combustible liquid that causes skin irritation and serious eye

damage[1]. It may also be harmful to aquatic life with long-lasting effects[6].
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e GHS Classification:

o

Flammable liquids, Category 4[1]

[¢]

Skin irritation, Category 2[1][6]

[¢]

Serious eye damage/Eye irritation, Category 1/Category 2[1][6]

[e]

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 3[6]

Handling Precautions and Safety Measures

Proper handling of AMP-90 is crucial to minimize risks. The following precautions should be
strictly adhered to.

Engineering Controls:
o Work in a well-ventilated area.[6]
e Above 67°C, use a closed system and ventilation.[6]

o Use local exhaust ventilation or other engineering controls to maintain airborne levels below
exposure limits.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use chemical goggles. A face shield may be necessary depending on
the task.[1]

o Skin Protection: Wear protective gloves chemically resistant to this material.[1] Examples of
preferred glove materials include Polyethylene, Chlorinated polyethylene, and Ethyl vinyl
alcohol laminate ("EVAL").[1] Acceptable materials include Viton, Butyl rubber, Neoprene,
and Nitrile/butadiene rubber ("nitrile” or "NBR").[1] Use protective clothing, which may
include an apron or full-body suit depending on the operation.[1]

» Respiratory Protection: If there is a potential for exposure to vapor or mist, an organic vapor
cartridge with a particulate pre-filter (type AP2) may be effective.[1]
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General Handling:

Avoid contact with skin and eyes.[6]

Do not swallow.[1]

Wash hands and skin thoroughly after handling.[1][6]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
Use non-sparking tools.[6]

Avoid the formation of dust and aerosols.[6]

Keep containers tightly closed when not in use to prevent the formation of carbonate salts
from absorbed carbon dioxide.[1]

Storage:

Store in a cool, dry, well-ventilated place.[1][7]
Keep separated from strong oxidants and strong acids.[6]

Do not store in containers made of aluminum, brass, copper, zinc, copper alloys, or
galvanized materials, as AMP-90 is corrosive to these metals.[1][5] Ordinary iron and steel
are recommended materials for construction.[5]

First Aid Measures

If on Skin: Immediately wash with plenty of soap and water.[1] If skin irritation occurs, get
medical advice/attention.[1] Remove contaminated clothing and wash it before reuse.[1][6] A
suitable emergency safety shower should be readily available.[1]

If in Eyes: Rinse cautiously and continuously with water for at least 30 minutes.[1] Remove
contact lenses, if present and easy to do, after the first 5 minutes and continue rinsing.[1]
Immediately call a POISON CENTER or doctor/physician, preferably an ophthalmologist.[1]

If Inhaled: Move the person to fresh air. If effects occur, consult a physician.[1]
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« |If Swallowed: Do not induce vomiting. Rinse mouth with water and give one glass of water to
drink. Seek medical attention if symptoms develop.[7] Swallowing may result in irritation or
burns of the mouth, throat, and gastrointestinal tract.[1]

Experimental Protocols

The safety data provided in Safety Data Sheets are typically generated using standardized
testing protocols, often those established by the Organisation for Economic Co-operation and
Development (OECD). While the specific experimental reports are not publicly available in
these documents, the methodologies can be inferred from the cited guidelines. For instance,
the Partition Coefficient (log Pow) is noted to have been determined using "OECD Test
Guideline 107 or Equivalent".[1] This guideline details the "Shake Flask Method" for
determining the water solubility and partition coefficient of a substance. Similarly, acute toxicity
studies like the LD50 are generally conducted following guidelines such as OECD 420 (Acute
Oral Toxicity - Fixed Dose Procedure), OECD 423 (Acute Oral Toxicity - Acute Toxic Class
Method), or OECD 425 (Acute Oral Toxicity: Up-and-Down Procedure).

Workflow and Logical Relationships

The following diagrams illustrate key workflows for handling AMP-90 safely.
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Safe Handling Workflow for AMP-90
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Caption: General workflow for safely handling AMP-90 in a laboratory setting.
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AMP-90 Spill Response Protocol
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Caption: Step-by-step protocol for responding to an AMP-90 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. msdsdigital.com [msdsdigital.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1168582?utm_src=pdf-body-img
https://www.benchchem.com/product/b1168582?utm_src=pdf-body
https://www.benchchem.com/product/b1168582?utm_src=pdf-custom-synthesis
https://www.msdsdigital.com/system/files/ANGUS_AMP_90_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

scribd.com [scribd.com]

atamankimya.com [atamankimya.com]

ataman-chemicals.com [ataman-chemicals.com]

2.
3.
e 4. chem-on.com.sg [chem-on.com.sg]
5.
6. echemi.com [echemi.com]

7.

envirotechservices.com [envirotechservices.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
AMP-90]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168582#amp-90-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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